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Introduction
AT-121 is a novel bifunctional analgesic compound that has demonstrated significant promise

in preclinical studies. It acts as an agonist at both the mu-opioid peptide (MOP) receptor and

the nociceptin/orphanin FQ peptide (NOP) receptor.[1][2] This dual mechanism of action is

thought to contribute to its potent analgesic effects without the typical side effects associated

with traditional opioids, such as respiratory depression, abuse potential, and physical

dependence.[1][3] Radioligand binding assays are a fundamental technique used to

characterize the interaction of novel compounds like AT-121 with their target receptors.[4][5]

This document provides a detailed protocol for conducting a competitive radioligand binding

assay to determine the binding affinity of AT-121 for the human MOP and NOP receptors.

Data Presentation
The following table summarizes the binding affinity (Ki) and functional activity (EC50) of AT-121
at the human mu-opioid and nociceptin receptors. A lower Ki value is indicative of a higher

binding affinity.
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Compound Receptor Binding Affinity (Ki)
Functional Activity
(EC50) [³⁵S]GTPγS

AT-121 Mu-Opioid (MOP) 16.49 nM[6] 19.6 nM[6]

AT-121 Nociceptin (NOP) 3.67 nM[7] 34.7 nM[6]

Signaling Pathway
AT-121 exerts its effects by co-activating the MOP and NOP receptors, both of which are G

protein-coupled receptors (GPCRs).[8] Activation of the MOP receptor is the primary

mechanism for the analgesic effects of traditional opioids.[1] The concurrent activation of the

NOP receptor by AT-121 is believed to counteract the adverse effects of MOP activation, such

as euphoria and respiratory depression.[1][2]
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AT-121 Signaling Pathway
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AT-121 Receptor Binding Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. AT-121: An Opioid That Doesn’t Cause Addiction? | myMatrixx [mymatrixx.com]

2. AT-121 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

3. A bifunctional nociceptin and mu opioid receptor agonist is analgesic without opioid side
effects in nonhuman primates - PMC [pmc.ncbi.nlm.nih.gov]

4. revvity.com [revvity.com]

5. benchchem.com [benchchem.com]

6. AT-121 | Opioid Receptor | TargetMol [targetmol.com]

7. medchemexpress.com [medchemexpress.com]

8. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

To cite this document: BenchChem. [Application Notes and Protocols: AT-121 Receptor
Binding Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026133#at-121-receptor-binding-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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